Cas no 3515-18-2 (1-(5-Thiophen-2-ylthiophen-2-yl)ethanone)
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone is a specialized organic compound featuring a bithiophene core functionalized with an acetyl group. Its conjugated structure and electron-rich thiophene rings make it a valuable intermediate in the synthesis of advanced materials, particularly in organic electronics and optoelectronics. The compound’s rigid, planar architecture enhances π-electron delocalization, contributing to improved charge transport properties in conductive polymers and small-molecule semiconductors. Its reactive ketone group allows for further functionalization, enabling tailored modifications for specific applications. This compound is particularly useful in the development of organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs) due to its favorable electronic and structural characteristics.
3515-18-2 structure
Product Name:1-(5-Thiophen-2-ylthiophen-2-yl)ethanone
CAS No:3515-18-2
MF:C10H8OS2
MW:208.299920082092
CID:318502
PubChem ID:606422
Update Time:2025-06-08
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Thiophen-2-ylthiophen-2-yl)ethanone
- 5-ACETYL-2,2'-BITHIENYL
- 1-(2,2'-Bithiophen-5-yl)ethanone
- 1-(2,2'-bithiophenyl-5-yl)ethanone
- 1-(2,2'-dithiophene-5-yl)ethanone
- 2-acetyl-5-(2-thienyl)thiophene
- 2-acetyl-5-(thien-2-yl)thiophene
- 5-(2,2'-bithienyl) methyl ketone
- 5-Acetyl-2,2‘-bithienyl
- 5-acetyl-2,2'-bithiophene
- AC-4937
- SCHEMBL4319368
- 1-[5-(thiophen-2-yl)thiophen-2-yl]ethan-1-one
- 1-(5-thiophen-2-yl-2-thiophenyl)ethanone
- 2-Acetylthiophene, 5-(2-thienyl)-
- SR-01000515762-1
- MFCD00464659
- A822611
- HMS2699O24
- GEO-00022
- cid_606422
- CHEMBL1345360
- HMS562B22
- 1-([2,2'-Bithiophen]-5-yl)ethan-1-one
- 3515-18-2
- BDBM54022
- DTXSID40345689
- CS-0272088
- 5-Acetyl-2,2-bithienyl
- 1-[2,2']Bithiophenyl-5-yl-ethanone
- MLS001049123
- SMR000212805
- 1-{[2,2'-bithiophen]-5-yl}ethan-1-one
- AKOS001027923
- FS-5378
- 1-[5-(2-thienyl)-2-thienyl]ethanone
- 1-([2,2'-Bithiophen]-5-yl)ethanone
- Maybridge1_007260
- EN300-745521
- Z56822458
- FT-0619923
- SR-01000515762
- W-200319
- BRD-K79105882-001-10-0
- 5acetyl-2,2'-bithiophene
- SEW 02215
-
- MDL： MFCD00464659
- Inchi： 1S/C10H8OS2/c1-7(11)8-4-5-10(13-8)9-3-2-6-12-9/h2-6H,1H3
- InChI Key： GKGAOTYPISAEEK-UHFFFAOYSA-N
- SMILES： S1C(C(C)=O)=CC=C1C1=CC=CS1
Computed Properties
- Exact Mass: 208.00200
- Monoisotopic Mass: 208.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3
- Topological Polar Surface Area: 73.6A^2
Experimental Properties
- Color/Form: Yellow or yellowish green powder
- Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 114-115 ºC
- Boiling Point: 363.4°Cat760mmHg
- Flash Point: 173.6°C
- Refractive Index: 1.614
- Solubility: Almost insoluble (0.044 g/l) (25 º C),
- PSA: 73.55000
- LogP: 3.67920
- Solubility: Not determined
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Security Information
- Hazard Category Code： 36/37/38-20/21/22
- Safety Instruction： 36/37/39-26-22
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
- Storage Condition：Cold storage (+4 ° C)
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 050832-1g |
5-Acetyl-2,2'-bithienyl |
3515-18-2 | 96% | 1g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 050832-5g |
5-Acetyl-2,2'-bithienyl |
3515-18-2 | 96% | 5g |
￡168.00 | 2022-03-01 | |
| Enamine | EN300-745521-1.0g |
1-[5-(thiophen-2-yl)thiophen-2-yl]ethan-1-one |
3515-18-2 | 95% | 1.0g |
$106.0 | 2024-05-23 | |
| 1PlusChem | 1P00C0OF-100mg |
5-ACETYL-2,2'-BITHIENYL |
3515-18-2 | 98%(GC) | 100mg |
$179.00 | 2024-05-04 | |
| 1PlusChem | 1P00C0OF-1g |
5-ACETYL-2,2'-BITHIENYL |
3515-18-2 | 98%(GC) | 1g |
$528.00 | 2024-05-04 | |
| A2B Chem LLC | AF59951-100mg |
5-ACETYL-2,2'-BITHIENYL |
3515-18-2 | 98%(GC) | 100mg |
$159.00 | 2024-04-20 | |
| A2B Chem LLC | AF59951-1g |
5-ACETYL-2,2'-BITHIENYL |
3515-18-2 | 98%(GC) | 1g |
$481.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342758-50mg |
1-([2,2'-bithiophen]-5-yl)ethan-1-one |
3515-18-2 | 95+% | 50mg |
￥579.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342758-100mg |
1-([2,2'-bithiophen]-5-yl)ethan-1-one |
3515-18-2 | 95+% | 100mg |
￥993.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342758-250mg |
1-([2,2'-bithiophen]-5-yl)ethan-1-one |
3515-18-2 | 95+% | 250mg |
￥1404.00 | 2024-05-17 |
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3515-18-2)5-乙酰基-2,2-双噻吩
Order Number:LE2448591
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3515-18-2)5-ACETYL-2,2'-BITHIENYL
Order Number:sfd5345
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3515-18-2)1-(5-Thiophen-2-ylthiophen-2-yl)ethanone
Order Number:A822611
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):1184.0
Email:sales@amadischem.com
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Related Literature
-
Martin Danko,Anita Andicsová,Pavol Hrdlovi?,Du?an Ra?ko,Daniel Végh Photochem. Photobiol. Sci. 2013 12 1210
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